Cas no 1261433-71-9 (2-Hydroxyquinoline-5-acetonitrile)

• Product Name: 2-Hydroxyquinoline-5-acetonitrile
• CAS No: 1261433-71-9
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 4822487
• Update Time: 2025-05-25

2-Hydroxyquinoline-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxyquinoline-5-acetonitrile

• Inchi： 1S/C11H8N2O/c12-7-6-8-2-1-3-10-9(8)4-5-11(14)13-10/h1-5H,6H2,(H,13,14)
• InChI Key： UHVPWSVDNVWDMZ-UHFFFAOYSA-N
• SMILES： O=C1C=CC2C(CC#N)=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 1
• Topological Polar Surface Area: 52.9

Additional information on 2-Hydroxyquinoline-5-acetonitrile

2-Hydroxyquinoline-5-acetonitrile: A Comprehensive Overview

The compound 2-Hydroxyquinoline-5-acetonitrile, also known by its CAS number 1261433-71-9, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the quinoline derivative family, which has been extensively studied due to its unique chemical properties and versatility. The structure of 2-Hydroxyquinoline-5-acetonitrile consists of a quinoline ring system with a hydroxyl group at position 2 and an acetonitrile group at position 5, making it a valuable molecule for both academic research and practical applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Hydroxyquinoline-5-acetonitrile through various methods, including microwave-assisted synthesis and catalytic processes. These methods not only enhance the purity of the compound but also reduce the environmental impact of its production. The molecule's structure allows for easy functionalization, making it a promising candidate for drug discovery, material science, and analytical chemistry.

One of the most notable applications of 2-Hydroxyquinoline-5-acetonitrile is in the field of fluorescence sensing. Researchers have utilized its unique fluorescent properties to develop sensors for detecting metal ions, such as copper(II) and zinc(II), in aqueous solutions. These sensors exhibit high sensitivity and selectivity, making them ideal for environmental monitoring and biomedical diagnostics. For instance, studies have demonstrated that 2-Hydroxyquinoline-5-acetonitrile-based sensors can detect trace amounts of metal ions in complex biological samples, paving the way for innovative diagnostic tools.

In addition to its sensing capabilities, 2-Hydroxyquinoline-5-acetonitrile has shown remarkable potential in the development of anti-cancer drugs. Recent studies have highlighted its ability to inhibit key enzymes involved in cancer cell proliferation, such as tubulin polymerization and topoisomerase activity. The compound's selectivity towards cancer cells over normal cells makes it a promising candidate for targeted therapy. Furthermore, its ability to induce apoptosis in cancer cells has been extensively documented, underscoring its potential as a novel anti-cancer agent.

The electronic properties of 2-Hydroxyquinoline-5-acetonitrile also make it an attractive material for optoelectronic devices. Its conjugated π-system allows for efficient charge transport, which is crucial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have explored the use of this compound in creating efficient OLEDs with high color purity and long operational lifetimes. Moreover, its thermal stability ensures that devices incorporating this compound can operate under harsh conditions without degradation.

Another area where 2-Hydroxyquinoline-5-acetonitrile has made significant contributions is in catalysis. The compound's ability to act as a ligand in transition metal catalysts has been exploited in various organic transformations, including cross-coupling reactions and asymmetric synthesis. Its chelating properties enable the formation of stable metal complexes, which are essential for achieving high catalytic activity and selectivity. Recent studies have demonstrated its effectiveness in facilitating challenging reactions under mild conditions, reducing the need for hazardous reagents.

From an environmental perspective, 2-Hydroxyquinoline-5-acetonitrile has shown promise in pollution control applications. Its ability to adsorb heavy metals from contaminated water has been explored as a cost-effective solution for water remediation. The compound's high adsorption capacity and ease of regeneration make it a sustainable alternative to traditional methods. Furthermore, its biocompatibility ensures that it can be safely used in eco-friendly processes without posing risks to aquatic life.

In conclusion, 2-Hydroxyquinoline-5-acetonitrile (CAS No: 1261433-71-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key molecule in modern research and development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in addressing global challenges in health, energy, and environmental sustainability.